Cas no 1025124-23-5 (2-((4-(Tert-butyl)phenyl)sulfonyl)-3-((4-fluorophenyl)amino)prop-2-enenitrile)

• Product Name: 2-((4-(Tert-butyl)phenyl)sulfonyl)-3-((4-fluorophenyl)amino)prop-2-enenitrile
• CAS No: 1025124-23-5
• MF: C₁₉H₁₉FN₂O₂S
• MW: 358.429766893387
• MDL: MFCD00245383
• CID: 5032173
• Update Time: 2026-02-28

2-((4-(Tert-butyl)phenyl)sulfonyl)-3-((4-fluorophenyl)amino)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• 2-((4-(TERT-BUTYL)PHENYL)SULFONYL)-3-((4-FLUOROPHENYL)AMINO)PROP-2-ENENITRILE
• (2E)-2-(4-tert-butylbenzenesulfonyl)-3-[(4-fluorophenyl)amino]prop-2-enenitrile
• 2-((4-(Tert-butyl)phenyl)sulfonyl)-3-((4-fluorophenyl)amino)prop-2-enenitrile

• MDL： MFCD00245383
• Inchi： 1S/C19H19FN2O2S/c1-19(2,3)14-4-10-17(11-5-14)25(23,24)18(12-21)13-22-16-8-6-15(20)7-9-16/h4-11,13,22H,1-3H3/b18-13+
• InChI Key： VNJAOPXLXQAKJI-QGOAFFKASA-N
• SMILES： S(/C(/C#N)=C/NC1C=CC(=CC=1)F)(C1C=CC(=CC=1)C(C)(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 621
• XLogP3: 5.1
• Topological Polar Surface Area: 78.3

Additional information on 2-((4-(Tert-butyl)phenyl)sulfonyl)-3-((4-fluorophenyl)amino)prop-2-enenitrile

Comprehensive Guide to 2-((4-(Tert-butyl)phenyl)sulfonyl)-3-((4-fluorophenyl)amino)prop-2-enenitrile (CAS No. 1025124-23-5)

2-((4-(Tert-butyl)phenyl)sulfonyl)-3-((4-fluorophenyl)amino)prop-2-enenitrile (CAS No. 1025124-23-5) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of sulfonamide derivatives, which are widely studied for their biological activities. The presence of both tert-butyl and fluoro substituents enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 2-((4-(Tert-butyl)phenyl)sulfonyl)-3-((4-fluorophenyl)amino)prop-2-enenitrile features a sulfonyl group linked to a prop-2-enenitrile backbone, which is further substituted with a 4-fluorophenylamino moiety. This unique arrangement contributes to its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are increasingly interested in this compound due to its structure-activity relationship (SAR) and its ability to modulate biological pathways.

In recent years, the demand for sulfonamide-based compounds like 2-((4-(Tert-butyl)phenyl)sulfonyl)-3-((4-fluorophenyl)amino)prop-2-enenitrile has grown, driven by advancements in targeted therapy and precision medicine. The compound's fluorinated aromatic ring is particularly noteworthy, as fluorine incorporation often improves metabolic stability and bioavailability in drug candidates. This aligns with the current trend in pharmaceutical research, where fluorine-containing molecules are prioritized for their enhanced efficacy.

From a synthetic perspective, 2-((4-(Tert-butyl)phenyl)sulfonyl)-3-((4-fluorophenyl)amino)prop-2-enenitrile can be prepared via multi-step organic reactions, including sulfonylation and nucleophilic substitution. Its CAS No. 1025124-23-5 serves as a unique identifier in chemical databases, facilitating procurement and regulatory compliance. Laboratories and manufacturers often seek this compound for its role in high-throughput screening and medicinal chemistry optimization.

The agrochemical industry also explores the potential of 2-((4-(Tert-butyl)phenyl)sulfonyl)-3-((4-fluorophenyl)amino)prop-2-enenitrile as a precursor for crop protection agents. Its structural features may contribute to the development of novel pesticides or herbicides with improved environmental profiles. This aligns with global efforts to create sustainable agriculture solutions, a hot topic in scientific and industrial circles.

For researchers and procurement specialists, understanding the physicochemical properties of 2-((4-(Tert-butyl)phenyl)sulfonyl)-3-((4-fluorophenyl)amino)prop-2-enenitrile is crucial. Key parameters such as solubility, melting point, and stability under various conditions are essential for handling and application. The compound's nitrile group offers additional reactivity, enabling further derivatization for custom synthesis projects.

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Quality control and analytical characterization of 2-((4-(Tert-butyl)phenyl)sulfonyl)-3-((4-fluorophenyl)amino)prop-2-enenitrile typically involve techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity standards required for research and industrial applications. Suppliers often provide certificates of analysis (CoA) to verify its specifications, a critical factor for end-users.

As the scientific community continues to explore sulfonamide chemistry, compounds like 2-((4-(Tert-butyl)phenyl)sulfonyl)-3-((4-fluorophenyl)amino)prop-2-enenitrile will remain at the forefront of innovation. Its versatility and potential for customization make it a valuable asset in both academic and commercial settings. Future research may uncover new applications in material science or catalysis, further expanding its utility.

In summary, 2-((4-(Tert-butyl)phenyl)sulfonyl)-3-((4-fluorophenyl)amino)prop-2-enenitrile (CAS No. 1025124-23-5) represents a compelling case study in modern chemical research. Its multifaceted properties and alignment with industry trends underscore its importance in advancing drug discovery and sustainable chemistry. By staying informed about such compounds, professionals can leverage their potential to drive scientific and technological progress.